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Compound of Interest

Compound Name:
Pentanoic acid, 3-methyl-2-oxo-,

(3S)-

Cat. No.: B1218809 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyl-2-oxopentanoic acid, also known as α-keto-β-methylvaleric acid or ketoisoleucine, is a

branched-chain α-keto acid (BCKA) derived from the transamination of the essential amino

acid L-isoleucine. This compound is a key metabolite in the catabolism of branched-chain

amino acids (BCAAs). Dysregulation of its metabolism is centrally implicated in the

pathophysiology of the inherited metabolic disorder Maple Syrup Urine Disease (MSUD), where

its accumulation, along with other BCAAs and their corresponding keto acids, leads to severe

neurological damage.[1] Consequently, 3-methyl-2-oxopentanoic acid serves as a critical

biomarker for MSUD and a valuable tool for researchers studying BCAA metabolism,

neurotoxicity, and potential therapeutic interventions for related metabolic disorders. This

document provides a comprehensive overview of the commercial sources, purity, and detailed

protocols for the application of 3-methyl-2-oxopentanoic acid in a research setting.

Commercial Sources and Purity
3-Methyl-2-oxopentanoic acid and its more stable sodium salt are available from several

commercial suppliers. The purity of the compound is a critical consideration for experimental

consistency and accuracy. The following table summarizes the available forms, purities, and

analytical methods used for characterization by various vendors.
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Supplier
Product
Name

CAS
Number

Form Purity
Analytical
Method

Sigma-

Aldrich

3-Methyl-2-

oxopentanoic

acid sodium

salt

3715-31-9 Powder ≥98% Not specified

TCI

Chemicals

3-Methyl-2-

oxovaleric

Acid

1460-34-0
Powder to

lump
>95.0%

Gas

Chromatogra

phy (GC)

DC

Chemicals

3-Methyl-2-

oxovaleric

acid

1460-34-0 Not specified 98.9% Not specified

CymitQuimic

a

3-Methyl-2-

oxopentanoic

acid sodium

salt

3715-31-9 Solid 98% Not specified

Alfa

Chemistry

DL-3-Methyl-

2-oxovaleric

acid sodium

salt

66872-74-0 Not specified 96% Not specified

Signaling Pathway
The primary signaling pathway involving 3-methyl-2-oxopentanoic acid is the catabolism of

branched-chain amino acids. This pathway is crucial for maintaining amino acid homeostasis

and providing energy. A key regulatory point in this pathway is the branched-chain α-keto acid

dehydrogenase (BCKDH) complex, which catalyzes the irreversible oxidative decarboxylation

of 3-methyl-2-oxopentanoic acid and other BCKAs.
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Branched-Chain Amino Acid Catabolism

L-Isoleucine

3-Methyl-2-oxopentanoic acid
(α-keto-β-methylvalerate)

Transamination
Branched-Chain

Aminotransferase (BCAT)

Branched-Chain α-Keto Acid
Dehydrogenase (BCKDH) Complex

Oxidative
Decarboxylation

Glutamate

α-Ketoglutarate

α-Methylbutyryl-CoA Maple Syrup Urine Disease (MSUD)
(BCKDH Deficiency)

Deficient in MSUD

TCA Cycle &
Further Metabolism
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Start

Prepare Reagents
(Assay Buffer, Substrate, Cofactors)

Prepare 96-well Plate
- Add mitochondrial extract

- Add cofactor solution

Initiate Reaction
Add 3-methyl-2-oxopentanoic acid

Measure Absorbance at 340 nm
(Kinetic Read at 37°C)

Data Analysis
- Calculate rate of NADH production
- Normalize to protein concentration

End

 

Start

Seed Neuronal Cells
in 96-well Plate

Incubate for 24h

Treat Cells with
3-Methyl-2-oxopentanoic acid

Incubate for 24-48h

Perform MTT Assay

Measure Absorbance at 570 nm

Data Analysis
- Calculate % Cell Viability

- Determine IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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